Cas no 1195297-76-7 (1-azido-3-methylpentane)

• Product Name: 1-azido-3-methylpentane
• CAS No: 1195297-76-7
• MF: C₆H₁₃N₃
• MW: 127.187520742416
• CID: 6503765
• PubChem ID: 89325949
• Update Time: 2025-07-02

1-azido-3-methylpentane Chemical and Physical Properties

Names and Identifiers

• 1-azido-3-methylpentane
• EN300-1848910
• 1195297-76-7
• SCHEMBL14397189

• Inchi： 1S/C6H13N3/c1-3-6(2)4-5-8-9-7/h6H,3-5H2,1-2H3
• InChI Key： WIYHRFJOJANVAN-UHFFFAOYSA-N
• SMILES： N(CCC(C)CC)=[N+]=[N-]

Computed Properties

• Exact Mass: 127.110947427g/mol
• Monoisotopic Mass: 127.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-azido-3-methylpentane

Comprehensive Overview of 1-Azido-3-methylpentane (CAS No. 1195297-76-7): Properties, Applications, and Industry Trends

1-Azido-3-methylpentane (CAS No. 1195297-76-7) is a specialized organic compound gaining attention in synthetic chemistry and material science due to its unique azido functional group and branched alkyl structure. This compound, often referred to as 3-methyl-1-azidopentane, serves as a versatile intermediate in click chemistry reactions, a field that has surged in popularity with advancements in bioconjugation and polymer modification. Researchers and industries are increasingly searching for efficient azide precursors, making 1-azido-3-methylpentane a topic of interest in forums and academic discussions.

The molecular structure of 1-azido-3-methylpentane combines a five-carbon backbone with a terminal azide group (-N₃), offering high reactivity in Huisgen cycloaddition reactions. This property aligns with the growing demand for bioorthogonal chemistry tools, a trending topic in drug discovery and diagnostics. Users frequently search for "azido compounds in biolabeling" or "stable azides for synthesis," highlighting the compound's relevance. Its methyl branching at the third carbon also enhances solubility in non-polar media, a feature critical for nanomaterial functionalization.

In industrial applications, CAS No. 1195297-76-7 is explored for photoresist formulations and crosslinking agents, addressing the semiconductor industry's need for high-resolution patterning. Recent studies emphasize its role in advanced lithography, coinciding with searches for "next-gen photoresist materials." Safety remains a priority; thus, handling protocols for organic azides are often queried, though this compound is designed for controlled reactivity under standard conditions.

Environmental and regulatory trends further drive interest in 1-azido-3-methylpentane. With the rise of green chemistry, researchers seek low-toxicity alternatives for traditional reagents. This compound’s moderate stability and efficient conversion rates position it as a candidate for sustainable synthesis. SEO analytics reveal related queries like "azides in eco-friendly chemistry" and "scalable azide reactions," reflecting market needs.

Future prospects for 1-azido-3-methylpentane include biomedical imaging and smart materials, areas where click chemistry compatibility is paramount. As AI-assisted research grows, computational studies on azide kinetics frequently cite this compound, linking it to searches for "predictive modeling for organic azides." Its balanced lipophilicity and reactivity make it a staple in chemical libraries for high-throughput screening.